4,6-dichloro-N,N-dimethyl-1,3,5-triazin-2-amine
Overview
Description
4,6-dichloro-N,N-dimethyl-1,3,5-triazin-2-amine is a derivative of s-triazine . It is a nitrogen-rich compound that has been studied for its energetic properties . It is also known to be a stable, yet highly reactive, peptide coupling agent .
Synthesis Analysis
The synthesis of 4,6-dichloro-N,N-dimethyl-1,3,5-triazin-2-amine involves a nucleophilic substitution reaction . Specific synthetic protocols have been developed for the preparation of a range of symmetric and non-symmetric di- and tri-substituted 1,3,5-triazines .Molecular Structure Analysis
The molecular structure of 4,6-dichloro-N,N-dimethyl-1,3,5-triazin-2-amine is directed by the enthalpies of chemical systems . It contains strained or caged structures and nitrogen-rich compounds with N-N and C-N bonds in their molecular backbone .Chemical Reactions Analysis
The chemical reactions of 4,6-dichloro-N,N-dimethyl-1,3,5-triazin-2-amine involve the combustion of the hydrocarbon skeleton, relief from molecular strain, and breakage of C-N and N-N bonds . It is also involved in catalytic amide-forming reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of 4,6-dichloro-N,N-dimethyl-1,3,5-triazin-2-amine include good thermal stability . Thermogravimetric analysis and differential scanning calorimetry experiments have been performed to study these properties .Scientific Research Applications
Hydrogen-Bond Networks and Organocatalysts 4,6-dichloro-N,N-dimethyl-1,3,5-triazin-2-amine is used in the synthesis of chiral thiourea organocatalysts. These compounds exhibit strong intramolecular hydrogen bonds, which impact their effectiveness as bifunctional organocatalysts (Xiao, Pöthig, & Hintermann, 2015).
Crystal Structure Analysis This compound has been studied for its crystal structure, specifically in the form of anilazine, a triazine fungicide. Its crystallography reveals two-dimensional networks formed by weak hydrogen bonds and Cl⋯Cl contacts (Jeon, Kim, Kang, & Kim, 2014).
High-Energy Materials Synthesis It's used in the synthesis of high-energy compounds like 4,6-diazido-N-(4,6-diazido-1,3,5-triazin-2-yl)-1,3,5-triazin-2-amine, potentially useful for new energetic materials due to its high enthalpy of formation and melting point (Chapyshev & Korchagin, 2017).
Synthesis of Novel Compounds The compound is a key precursor in synthesizing 4-amino-substituted pyrazolo[1,5-a][1,3,5]triazin-2-amines, which have been identified as CGRP receptor antagonists (Lim, Dolzhenko, & Dolzhenko, 2014).
Molecular Structure and Interactions Studies focus on the molecular structure of derivatives, particularly in understanding the hydrogen bond and π–π stacking interactions within the crystal structure (Lu, Qin, Zhu, & Yang, 2004).
Condensing Agent in Chemical Reactions This compound is a basis for agents like 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride, used in synthesizing amides and esters (Kunishima et al., 1999).
Attachment to Sugar Residues Research shows its use in attaching sugar residues to 1,3,5-triazines, illustrating its versatility in creating novel compounds (Simmonds & Stevens, 1982).
Development of New Condensing Reagents Its derivatives serve as the basis for novel triazinone-based condensing reagents, offering enhanced reactivity in amide formation (Yamada et al., 2019).
High Energy Material Research It's integral in synthesizing nitrogen-rich compounds for high-energy materials, showcasing its potential in energetic applications (Rao, Ghule, & Muralidharan, 2021).
Future Directions
properties
IUPAC Name |
4,6-dichloro-N,N-dimethyl-1,3,5-triazin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6Cl2N4/c1-11(2)5-9-3(6)8-4(7)10-5/h1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITRGRVVBODKGCW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC(=N1)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6Cl2N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30178746 |
Source
|
| Record name | 1,3,5-Triazin-2-amine, 4,6-dichloro-N,N-dimethyl- (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30178746 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-dichloro-N,N-dimethyl-1,3,5-triazin-2-amine | |
CAS RN |
2401-64-1 |
Source
|
| Record name | 2,4-Dichloro-6-(dimethylamino)-1,3,5-triazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2401-64-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3,5-Triazin-2-amine, 4,6-dichloro-N,N-dimethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002401641 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,3,5-Triazin-2-amine, 4,6-dichloro-N,N-dimethyl- (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30178746 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,6-DICHLORO-N,N-DIMETHYL-1,3,5-TRIAZINE-2-AMINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RVI31V7VBG | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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